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Compound of Interest

Compound Name: PF-06446846

Cat. No.: B15574418

Essential Safety and Handling Guide for PF-
06446846

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling the compound PF-06446846. The following
procedural steps and personal protective equipment (PPE) recommendations are designed to
ensure a safe laboratory environment.

Compound Information:

Identifier Value

Name PF-06446846

Synonyms PF846

Molecular Formula C22H20CIN7O

Molecular Weight 433.89 g/mol

Form Solid

Solubility Slightly soluble in Acetonitrile:Water (1:1) and
DMSO (0.1-1 mg/ml)[1][2]

Storage -20°C[1][2]
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Hazard Assessment and General Precautions

While a specific Safety Data Sheet (SDS) for PF-06446846 is not publicly available, it should
be treated as a potent and hazardous compound.[1] All new chemical entities with limited

toxicological data should be handled with care.[3] The primary risks associated with handling

potent compounds, especially in powdered form, are inhalation and dermal exposure.[3]

Therefore, engineering controls and appropriate PPE are paramount.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving PF-06446846 to determine

the appropriate level of protection.[4] The following table summarizes the recommended PPE
for handling this compound in both its solid (powder) and liquid (solubilized) forms.

Body Part Solid Form (Powder) Liquid Form (Solubilized)
Double nitrile gloves or Silver

Hands Shield gloves under Nitrile gloves[6]
disposable nitrile gloves[5]

] Safety glasses with side

Chemical splash goggles and ) )

Eyes ) shields or chemical splash
a face shield[5][7]

goggles[5][6]

Disposable lab coat or gown

Body with long sleeves and closed Flame-resistant lab coat[6][7]

front

Respiratory

NIOSH-approved respirator
(e.g., N95 or higher)

Not generally required if

handled in a fume hood

Feet

Closed-toe shoes[6][7]

Closed-toe shoes[6][7]

Operational Plans: Step-by-Step Handling

Procedures

Adherence to the following protocols is essential for the safe handling of PF-06446846.
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Weighing and Aliquoting the Solid Compound

Preparation: Before handling the compound, ensure you are wearing the appropriate PPE for
solid forms.

Engineering Controls: Conduct all manipulations of powdered PF-06446846 within a certified
chemical fume hood, a ventilated balance enclosure, or a glove box to minimize inhalation
risk.[3]

Weighing: Use a dedicated set of spatulas and weighing papers. Tare the balance with the
weighing paper. Carefully transfer the desired amount of the compound onto the weighing
paper.

Cleaning: After weighing, carefully clean the spatula and the balance with a solvent-
moistened wipe (e.g., 70% ethanol) to remove any residual powder. Dispose of the wipe as
chemical waste.

Storage: Securely close the primary container of PF-06446846 and return it to its designated
storage location at -20°C.

Preparing Stock Solutions

Preparation: Don the appropriate PPE for handling liquid forms.
Engineering Controls: All solution preparation should be performed in a chemical fume hood.

Dissolution: To prepare a stock solution, add the appropriate solvent (e.g., DMSO) to the vial
containing the pre-weighed PF-06446846.[8] Cap the vial securely.

Solubilization: If necessary, gently vortex or sonicate the vial to ensure complete dissolution.

Labeling: Clearly label the vial with the compound name, concentration, solvent, date of
preparation, and your initials.

Storage: Store the stock solution at -20°C or -80°C for long-term stability.[9]

Disposal Plan
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Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure laboratory safety.

Waste Segregation and Disposal Workflow
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Start: Generation of PF-06446846 Waste

Is the waste hazardous?

[ Collect in a designated, labeled hazardous waste container j [ Can the waste be neutralized or deactivated in the lab? j
'es
\d
[ Follow established laboratory procedures for neutralization j No
\d
[ Contact Environmental Health & Safety (EHS) for pickup j
\ 4 \d

[ Dispose of as non-hazardous waste (e.g., down the drain with copious amounts of water or in regular trash if solid and approved) j

End: Waste Disposed
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Exposure Occurs
Skin Contact

[Immedia&ely wash the affected area with soap and water for at least 15 minutes] [Immedia&ely flush eyes with copious amounts of water for at least 15 minutes] [Move to fresh air] [ Ingestion ]

Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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